Cas no 461699-34-3 (2-Amino-4-(trifluoromethoxy)phenol)

• Product Name: 2-Amino-4-(trifluoromethoxy)phenol
• CAS No: 461699-34-3
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• MDL: MFCD01862083
• CID: 1026397
• PubChem ID: 2737729
• Update Time: 2025-04-20

2-Amino-4-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethoxy)phenol
• 2-amino-4-[(trifluoromethyl)oxy]phenol
• 2-amino-4-trifluoromethoxy phenol
• 2-Amino-4-trifluoromethoxy-phenol
• 5-trifluoromethoxy-2-hydroxyaniline
• AC1MC7R5
• ANW-63878
• CTK1D2006
• PC2780
• SureCN1024889
• 2-amino-4-(trifluoromethyloxy)phenol
• EN300-1697959
• Z1741966857
• CS-0099386
• 461699-34-3
• AKOS006229594
• PS-8325
• SCHEMBL1024889
• DB-346717
• MFCD01862083
• 2-amino-4-trifluoromethoxyphenol
• 2-Hydroxy-5-(trifluoromethoxy)aniline
• AMY28425
• DTXSID90372228
• Phenol, 2-amino-4-(trifluoromethoxy)-

• MDL： MFCD01862083
• Inchi： 1S/C7H6F3NO2/c8-7(9,10)13-4-1-2-6(12)5(11)3-4/h1-3,12H,11H2
• InChI Key： DNYJUUSAYDJKAF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)N)O)(F)F

Computed Properties

• Exact Mass: 193.03506292g/mol
• Monoisotopic Mass: 193.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

2-Amino-4-(trifluoromethoxy)phenol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols